trans-Decahydroquinoline
Cat. No. B1582703
:
767-92-0
M. Wt: 139.24 g/mol
InChI Key: POTIYWUALSJREP-BDAKNGLRSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05239120
Procedure details
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket), installed up-stream of the hydrogenation reactor and packed with 67.2 g (96 ml) of γ-aluminum oxide in the form of 1.5 mm extrudates, there were pumped upwardly, per hour, 22.6 g of 2-(2-cyanoethyl)-cyclohexanone (purity 96%, 0.144 mole) and 1,086 ml of liquid ammonia (652 g, 38.3 moles) at a pressure of 250 bar and a temperature of 70° C. Hydrogen was then added to the stream at a rate of 60 standard liters (2.7 moles) per hour, and the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar and a temperature of 120° C. Following separation and distillation of the product obtained after an on-stream period of 16.3 hours there were obtained, besides 43.5 g of decahydroquinoline, 291.7 g of 2-(3-aminopropyl)-cyclohexylamine. The yield of 2-(3-aminopropyl)-cyclohexylamine was 79.8% of theory.
[Compound]
Name
γ-aluminum oxide
Quantity
96 mL
Type
reactant
Reaction Step One
[Compound]
Name
60
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
[C:1]([CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][C:6]1=O)#[N:2].[NH3:12].[H][H]>>[NH:2]1[CH:10]2[CH:5]([CH2:6][CH2:7][CH2:8][CH2:9]2)[CH2:4][CH2:3][CH2:1]1.[NH2:2][CH2:1][CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][CH:6]1[NH2:12]
|
Inputs
Step One
[Compound]
|
Name
|
γ-aluminum oxide
|
|
Quantity
|
96 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
22.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)CCC1C(CCCC1)=O
|
Step Three
|
Name
|
|
|
Quantity
|
652 g
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Four
Step Five
[Compound]
|
Name
|
liquid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket)
|
WAIT
|
Type
|
WAIT
|
|
Details
|
were pumped upwardly, per hour
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 70° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 120° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separation and distillation of the product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained after an on-stream period of 16.3 hours there
|
|
Duration
|
16.3 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1CCCC2CCCCC12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43.5 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCC1C(CCCC1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 291.7 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US05239120
Procedure details
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket), installed up-stream of the hydrogenation reactor and packed with 67.2 g (96 ml) of γ-aluminum oxide in the form of 1.5 mm extrudates, there were pumped upwardly, per hour, 22.6 g of 2-(2-cyanoethyl)-cyclohexanone (purity 96%, 0.144 mole) and 1,086 ml of liquid ammonia (652 g, 38.3 moles) at a pressure of 250 bar and a temperature of 70° C. Hydrogen was then added to the stream at a rate of 60 standard liters (2.7 moles) per hour, and the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar and a temperature of 120° C. Following separation and distillation of the product obtained after an on-stream period of 16.3 hours there were obtained, besides 43.5 g of decahydroquinoline, 291.7 g of 2-(3-aminopropyl)-cyclohexylamine. The yield of 2-(3-aminopropyl)-cyclohexylamine was 79.8% of theory.
[Compound]
Name
γ-aluminum oxide
Quantity
96 mL
Type
reactant
Reaction Step One
[Compound]
Name
60
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
[C:1]([CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][C:6]1=O)#[N:2].[NH3:12].[H][H]>>[NH:2]1[CH:10]2[CH:5]([CH2:6][CH2:7][CH2:8][CH2:9]2)[CH2:4][CH2:3][CH2:1]1.[NH2:2][CH2:1][CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][CH:6]1[NH2:12]
|
Inputs
Step One
[Compound]
|
Name
|
γ-aluminum oxide
|
|
Quantity
|
96 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
22.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)CCC1C(CCCC1)=O
|
Step Three
|
Name
|
|
|
Quantity
|
652 g
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Four
Step Five
[Compound]
|
Name
|
liquid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket)
|
WAIT
|
Type
|
WAIT
|
|
Details
|
were pumped upwardly, per hour
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 70° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 120° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separation and distillation of the product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained after an on-stream period of 16.3 hours there
|
|
Duration
|
16.3 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1CCCC2CCCCC12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43.5 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCC1C(CCCC1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 291.7 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US05239120
Procedure details
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket), installed up-stream of the hydrogenation reactor and packed with 67.2 g (96 ml) of γ-aluminum oxide in the form of 1.5 mm extrudates, there were pumped upwardly, per hour, 22.6 g of 2-(2-cyanoethyl)-cyclohexanone (purity 96%, 0.144 mole) and 1,086 ml of liquid ammonia (652 g, 38.3 moles) at a pressure of 250 bar and a temperature of 70° C. Hydrogen was then added to the stream at a rate of 60 standard liters (2.7 moles) per hour, and the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar and a temperature of 120° C. Following separation and distillation of the product obtained after an on-stream period of 16.3 hours there were obtained, besides 43.5 g of decahydroquinoline, 291.7 g of 2-(3-aminopropyl)-cyclohexylamine. The yield of 2-(3-aminopropyl)-cyclohexylamine was 79.8% of theory.
[Compound]
Name
γ-aluminum oxide
Quantity
96 mL
Type
reactant
Reaction Step One
[Compound]
Name
60
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
[C:1]([CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][C:6]1=O)#[N:2].[NH3:12].[H][H]>>[NH:2]1[CH:10]2[CH:5]([CH2:6][CH2:7][CH2:8][CH2:9]2)[CH2:4][CH2:3][CH2:1]1.[NH2:2][CH2:1][CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][CH:6]1[NH2:12]
|
Inputs
Step One
[Compound]
|
Name
|
γ-aluminum oxide
|
|
Quantity
|
96 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
22.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)CCC1C(CCCC1)=O
|
Step Three
|
Name
|
|
|
Quantity
|
652 g
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Four
Step Five
[Compound]
|
Name
|
liquid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket)
|
WAIT
|
Type
|
WAIT
|
|
Details
|
were pumped upwardly, per hour
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 70° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 120° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separation and distillation of the product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained after an on-stream period of 16.3 hours there
|
|
Duration
|
16.3 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1CCCC2CCCCC12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43.5 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCC1C(CCCC1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 291.7 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US05239120
Procedure details
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket), installed up-stream of the hydrogenation reactor and packed with 67.2 g (96 ml) of γ-aluminum oxide in the form of 1.5 mm extrudates, there were pumped upwardly, per hour, 22.6 g of 2-(2-cyanoethyl)-cyclohexanone (purity 96%, 0.144 mole) and 1,086 ml of liquid ammonia (652 g, 38.3 moles) at a pressure of 250 bar and a temperature of 70° C. Hydrogen was then added to the stream at a rate of 60 standard liters (2.7 moles) per hour, and the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar and a temperature of 120° C. Following separation and distillation of the product obtained after an on-stream period of 16.3 hours there were obtained, besides 43.5 g of decahydroquinoline, 291.7 g of 2-(3-aminopropyl)-cyclohexylamine. The yield of 2-(3-aminopropyl)-cyclohexylamine was 79.8% of theory.
[Compound]
Name
γ-aluminum oxide
Quantity
96 mL
Type
reactant
Reaction Step One
[Compound]
Name
60
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
[C:1]([CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][C:6]1=O)#[N:2].[NH3:12].[H][H]>>[NH:2]1[CH:10]2[CH:5]([CH2:6][CH2:7][CH2:8][CH2:9]2)[CH2:4][CH2:3][CH2:1]1.[NH2:2][CH2:1][CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][CH:6]1[NH2:12]
|
Inputs
Step One
[Compound]
|
Name
|
γ-aluminum oxide
|
|
Quantity
|
96 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
22.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)CCC1C(CCCC1)=O
|
Step Three
|
Name
|
|
|
Quantity
|
652 g
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Four
Step Five
[Compound]
|
Name
|
liquid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket)
|
WAIT
|
Type
|
WAIT
|
|
Details
|
were pumped upwardly, per hour
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 70° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 120° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separation and distillation of the product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained after an on-stream period of 16.3 hours there
|
|
Duration
|
16.3 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1CCCC2CCCCC12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43.5 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCC1C(CCCC1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 291.7 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US05239120
Procedure details
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket), installed up-stream of the hydrogenation reactor and packed with 67.2 g (96 ml) of γ-aluminum oxide in the form of 1.5 mm extrudates, there were pumped upwardly, per hour, 22.6 g of 2-(2-cyanoethyl)-cyclohexanone (purity 96%, 0.144 mole) and 1,086 ml of liquid ammonia (652 g, 38.3 moles) at a pressure of 250 bar and a temperature of 70° C. Hydrogen was then added to the stream at a rate of 60 standard liters (2.7 moles) per hour, and the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar and a temperature of 120° C. Following separation and distillation of the product obtained after an on-stream period of 16.3 hours there were obtained, besides 43.5 g of decahydroquinoline, 291.7 g of 2-(3-aminopropyl)-cyclohexylamine. The yield of 2-(3-aminopropyl)-cyclohexylamine was 79.8% of theory.
[Compound]
Name
γ-aluminum oxide
Quantity
96 mL
Type
reactant
Reaction Step One
[Compound]
Name
60
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
[C:1]([CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][C:6]1=O)#[N:2].[NH3:12].[H][H]>>[NH:2]1[CH:10]2[CH:5]([CH2:6][CH2:7][CH2:8][CH2:9]2)[CH2:4][CH2:3][CH2:1]1.[NH2:2][CH2:1][CH2:3][CH2:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH2:7][CH:6]1[NH2:12]
|
Inputs
Step One
[Compound]
|
Name
|
γ-aluminum oxide
|
|
Quantity
|
96 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
22.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)CCC1C(CCCC1)=O
|
Step Three
|
Name
|
|
|
Quantity
|
652 g
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Four
Step Five
[Compound]
|
Name
|
liquid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
Through a tubular reactor (diameter 16 mm, packing height 50 cm, oil-heated double jacket)
|
WAIT
|
Type
|
WAIT
|
|
Details
|
were pumped upwardly, per hour
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 70° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the effluent from the in-line imination reactor was passed upwardly through the hydrogenation reactor at a pressure of 250 bar
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a temperature of 120° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separation and distillation of the product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained after an on-stream period of 16.3 hours there
|
|
Duration
|
16.3 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1CCCC2CCCCC12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43.5 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCC1C(CCCC1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 291.7 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
